Cas no 2227761-62-6 ((2R)-4-{3H-1,2,3triazolo4,5-bpyridin-6-yl}butan-2-amine)

• Product Name: (2R)-4-{3H-1,2,3triazolo4,5-bpyridin-6-yl}butan-2-amine
• CAS No: 2227761-62-6
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• CID: 6097728
• PubChem ID: 165611242
• Update Time: 2025-10-31

(2R)-4-{3H-1,2,3triazolo4,5-bpyridin-6-yl}butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-{3H-1,2,3triazolo4,5-bpyridin-6-yl}butan-2-amine
• 2227761-62-6
• EN300-1731062
• (2R)-4-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}butan-2-amine

• Inchi： 1S/C9H13N5/c1-6(10)2-3-7-4-8-9(11-5-7)13-14-12-8/h4-6H,2-3,10H2,1H3,(H,11,12,13,14)/t6-/m1/s1
• InChI Key： GYWICONALVUOBP-ZCFIWIBFSA-N
• SMILES： N[C@H](C)CCC1C=NC2C(C=1)=NNN=2

Computed Properties

• Exact Mass: 191.11709544g/mol
• Monoisotopic Mass: 191.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.5Ų

Additional information on (2R)-4-{3H-1,2,3triazolo4,5-bpyridin-6-yl}butan-2-amine

Comprehensive Overview of (2R)-4-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}butan-2-amine (CAS No. 2227761-62-6): Structure, Applications, and Research Insights

The compound (2R)-4-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}butan-2-amine (CAS No. 2227761-62-6) is a chiral amine derivative featuring a fused triazolopyridine core. Its unique structure combines a butan-2-amine backbone with a 3H-1,2,3-triazolo[4,5-b]pyridine moiety, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential as a pharmacophore due to its ability to modulate biological targets, particularly in central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for chiral building blocks like (2R)-4-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}butan-2-amine has surged, driven by advancements in asymmetric synthesis and fragment-based drug design. This compound’s triazole and pyridine rings contribute to its hydrogen-bonding capacity and metal coordination properties, which are critical for interactions with proteins and nucleic acids. Its CAS No. 2227761-62-6 is frequently cited in patents related to neuroprotective agents and kinase inhibitors, aligning with trends in precision medicine.

From a synthetic perspective, the enantiopure (2R)-configuration of this amine enhances its utility in creating stereoselective catalysts and biologically active compounds. Laboratories focusing on high-throughput screening often prioritize such scaffolds due to their structural diversity and drug-likeness. Notably, its logP and pKa values suggest favorable blood-brain barrier permeability, a hot topic in neuropharmacology research.

The rise of AI-driven drug discovery has further amplified interest in CAS No. 2227761-62-6, as machine learning models predict its compatibility with G-protein-coupled receptors (GPCRs). Online searches for "triazolopyridine derivatives" and "chiral amine applications" reflect its relevance in academic publications and industrial R&D. Additionally, its potential role in anti-inflammatory and antiviral therapies aligns with global health priorities, making it a frequent subject of PubMed and SciFinder queries.

Quality control of (2R)-4-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}butan-2-amine relies on advanced analytical techniques such as HPLC and chiral chromatography, ensuring enantiomeric excess (>99%) for research applications. Suppliers often highlight its Gram-scale availability and custom synthesis options, catering to the growing market for tailored molecular entities. As the pharmaceutical industry shifts toward small-molecule therapeutics, this compound’s patent landscape and structure-activity relationships (SAR) continue to evolve.

In conclusion, CAS No. 2227761-62-6 represents a versatile scaffold at the intersection of organic chemistry and biomedical innovation. Its triazolopyridine core and chiral amine functionality position it as a key player in addressing unmet medical needs, from neurodegenerative diseases to oncology. Future studies may explore its prodrug derivatives or combination therapies, further solidifying its role in modern drug development.